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Cat. No.: B1673330 Get Quote

For laboratory and drug development professionals, the safe handling and disposal of chemical

products are paramount to ensuring a secure research environment. This document provides

essential safety and logistical information for the proper disposal of Silicone Oil, specifically

referencing RS Pro 691-892, to build on our commitment to being a trusted partner in

laboratory safety and chemical handling.

I. Immediate Safety and Handling Precautions
Before beginning any disposal process, it is crucial to be aware of the immediate safety

concerns associated with this product. The silicone oil is an extremely flammable aerosol that

can cause skin irritation and may induce drowsiness or dizziness.[1]

Personal Protective Equipment (PPE):

Hand Protection: Use protective gloves.[2]

Eye Protection: Wear approved chemical safety goggles where there is a reasonable

probability of eye exposure.[2]

Respiratory Protection: If ventilation is inadequate and exposure limits are exceeded,

respiratory protection must be used.[2]

In the event of exposure, follow these first-aid measures:
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Inhalation: Move the exposed person to fresh air at once. If breathing is difficult, trained

personnel may administer oxygen. Seek prompt medical attention.[2]

Skin Contact: Immediately wash the skin with soap and water.

Eye Contact: Remove any contact lenses and promptly wash eyes with plenty of water for at

least 15 minutes, lifting the eyelids. Seek medical attention if discomfort continues.

Ingestion: Do NOT induce vomiting. Rinse the mouth thoroughly and drink large amounts of

water or milk if the person is conscious. Seek medical attention.

II. Quantitative Hazard Data
The following table summarizes the key hazard classifications for Silicone Oil (RS Pro 691-892)

for easy reference.

Hazard Classification Category Hazard Statement

Aerosols Category 1
H222: Extremely flammable

aerosol.

Gas under Pressure Compressed gas

H280: Contains gas under

pressure; may explode if

heated.

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.

Specific target organ toxicity -

single exposure
Category 3

H336: May cause drowsiness

or dizziness.

Acute Aquatic Hazard Category 2
H411: Toxic to aquatic life with

long lasting effects.

Chronic Aquatic Hazard Category 2
H411: Toxic to aquatic life with

long lasting effects.

III. Step-by-Step Disposal Protocol
Dispose of contents and containers in accordance with local, regional, and national regulations.

The following protocol provides a general guideline for the proper disposal of waste silicone oil
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and its containers.

Experimental Protocol: Waste Segregation and Disposal

Segregation: At the point of generation, segregate the waste silicone oil from non-hazardous

waste to prevent contamination.

Containment:

Place small amounts of absorbed silicone oil (using a non-combustible absorbent material)

into a designated, labeled, and sealed container for chemical waste.

Ensure the waste container is compatible with the chemical properties of the silicone oil.

Labeling: Clearly label the waste container as "Hazardous Waste - Flammable Silicone Oil"

and include any other locally required hazard information.

Storage: Store the sealed waste container in a designated, well-ventilated, and cool

hazardous waste accumulation area, away from sources of ignition.

Empty Containers:

Aerosol cans must not be exposed to direct sunlight or temperatures above 50°C.

Do not puncture or incinerate empty aerosol cans as they may explode.

Treat empty containers as hazardous waste unless they have been properly

decontaminated.

Professional Disposal: Arrange for the collection and disposal of the hazardous waste

through a licensed environmental waste management company.

IV. Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Silicone Oil (RS

Pro 691-892).
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Caption: Logical workflow for the disposal of waste silicone oil.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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